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Compound of Interest

Compound Name: Neocarrabiose

Cat. No.: B1251275 Get Quote

Executive Summary & Operational Scope
Neocarrabiose (CAS: 6215-96-9) is a disaccharide repeating unit derived from

-carrageenan, specifically composed of 3-O-(3,6-anhydro-

-D-galactopyranosyl)-

-D-galactopyranose.[1] While generally classified as a non-hazardous marine oligosaccharide,
its disposal in a research setting requires strict adherence to laboratory chemical hygiene plans
to prevent environmental contamination and maintain regulatory compliance.

This guide provides a definitive, self-validating workflow for the disposal of Neocarrabiose,

distinguishing between trace analytical residues and bulk experimental waste. It integrates

chemical safety data with enzymatic degradation pathways to offer a complete lifecycle

management plan.

Chemical Safety & Hazard Assessment
Before disposal, a proper hazard assessment is required. Neocarrabiose is typically handled

as a fine white powder or in aqueous solution.
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Property Data

IUPAC Name

(3R,4S,5S,6R)-4-[[(1R,3R,4R,5S)-4,8-

dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-

yl]oxy]-6-(hydroxymethyl)oxane-2,3,5-triol

CAS Number 6215-96-9

Molecular Formula

Molecular Weight 324.28 g/mol

Solubility
Highly soluble in water; sparingly soluble in

ethanol.[1]

Stability
Stable under standard laboratory conditions;

hygroscopic.

Hazard Identification (GHS Classification)
Signal Word: Warning (precautionary)

Primary Hazard: Combustible Dust (if handled in bulk).

Toxicity: Non-toxic; generally recognized as safe (GRAS) derivative.

Reactivity: Stable. Avoid strong oxidizing agents.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Bulk Powder)
Applicability: Expired reagents, spilled solids, or excess lyophilized product (>500 mg).

Segregation: Do not mix with oxidizers, strong acids, or halogenated solvents.

Containerization: Transfer solid Neocarrabiose into a rigid, wide-mouth high-density

polyethylene (HDPE) container.

Labeling: Affix a hazardous waste label (even if non-hazardous, for inventory tracking).
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Content Name: "Neocarrabiose (Non-Hazardous Carbohydrate)"[2]

Constituents: 100% Neocarrabiose

Hazard Checkbox: "None" or "Organic Solid" depending on institutional policy.

Disposal Stream: Route through your facility's Non-Hazardous Organic Chemical Waste

stream.

Note: While biodegradable, direct trash disposal is discouraged in GLP/GMP

environments to prevent "unknown white powder" alarms.

Protocol B: Liquid Waste Disposal (Aqueous Solutions)
Applicability: Reaction mixtures, HPLC effluents, or dissolved stock solutions.

pH Check: Verify the solution pH is between 5.0 and 9.0.

If Acidic/Basic: Neutralize with dilute NaOH or HCl respectively.

Solvent Assessment:

Pure Aqueous: If the solution contains only Neocarrabiose, water, and benign buffers

(e.g., PBS), it may be eligible for drain disposal IF permitted by local wastewater permits.

Flush with 20x volume of water.

Mixed Solvent: If dissolved in organic solvents (e.g., Methanol, Acetonitrile) or containing

toxic co-reagents (e.g., Sodium Azide), DO NOT pour down the drain.

Collection: Collect in a solvent-compatible carboy (e.g., Nalgene).

Labeling: "Aqueous Waste with Trace Organics" or "Organic Solvent Waste" as appropriate.

Protocol C: Biological Deactivation (Enzymatic
Treatment)
Applicability: Large-scale bioreactor waste or environmental impact studies. For large

quantities, enzymatic hydrolysis can convert Neocarrabiose into fermentable
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monosaccharides, reducing chemical oxygen demand (COD) concerns.

Enzyme Selection: Add

-neocarrabiose hydrolase (or specific GH127/GH129 enzymes).

Incubation: Incubate at 30–40°C, pH 7.0 for 12–24 hours.

Validation: Verify hydrolysis via TLC or HPLC (disappearance of disaccharide peak).

Disposal: The resulting monosaccharide solution (D-Galactose and 3,6-Anhydro-D-

Galactose) is readily biodegradable.

Technical Visualization: Enzymatic Pathway
Understanding the biological origin and degradation of Neocarrabiose aids in selecting the

correct disposal method (e.g., knowing it is susceptible to specific hydrolases).

Figure 1: Biocatalytic production and degradation pathway of Neocarrabiose.
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Figure 1: Biocatalytic production and degradation pathway of Neocarrabiose. This pathway

illustrates the reversibility of the compound into benign monomers.

Emergency Procedures (Spill Response)
In the event of a laboratory spill, Neocarrabiose poses minimal immediate threat but can

create a slip hazard or attract pests if untreated.
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Scenario Action Plan

Dry Powder Spill

1. Wear standard PPE (Gloves, Lab Coat,

Safety Glasses).2.[3] Avoid generating dust

(mist lightly with water if necessary).3. Sweep

up into a dustpan.4. Place in solid waste

container.

Liquid Spill

1. Absorb with paper towels or inert absorbent

(vermiculite).2. Clean surface with warm water

and soap to remove sticky residue.3. Dispose of

absorbent materials as non-hazardous solid

waste.

Eye Contact

Flush eyes with water for 15 minutes. Remove

contact lenses.[4] Consult a physician if irritation

persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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